Cas no 154971-89-8 (β-D-Glucopyranosiduronic acid, (3β,16α)-28-[(O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-[O-β-D-xylopyranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-6-deoxy-α-L-mannopyranosyl-(1→2)]-β-D-xylopyranosyl)oxy]-16-hydroxy-28-oxoolean-12-en-3-yl O-β-D-galactopyranosyl-(1→2)-O-[β-D-xylopyranosyl-(1→3)]- (9CI))

• Product Name: β-D-Glucopyranosiduronic acid, (3β,16α)-28-[(O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-[O-β-D-xylopyranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-6-deoxy-α-L-mannopyranosyl-(1→2)]-β-D-xylopyranosyl)oxy]-16-hydroxy-28-oxoolean-12-en-3-yl O-β-D-galactopyranosyl-(1→2)-O-[β-D-xylopyranosyl-(1→3)]- (9CI)
• CAS No: 154971-89-8
• MF: C₇₄H₁₁₈O₃₉
• MW: 1631.70534849167
• CID: 158638
• Update Time: 2024-03-01

β-D-Glucopyranosiduronic acid, (3β,16α)-28-[(O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-[O-β-D-xylopyranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-6-deoxy-α-L-mannopyranosyl-(1→2)]-β-D-xylopyranosyl)oxy]-16-hydroxy-28-oxoolean-12-en-3-yl O-β-D-galactopyranosyl-(1→2)-O-[β-D-xylopyranosyl-(1→3)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2)]-b-D-xylopyranosyl)oxy]-16-hydroxy-28-oxoolean-12-en-3-ylO-b-D-galactopyranosyl-(1&reg
• 3)]- (9CI)
• 3)-O-b-D-xylopyranosyl-(1&reg
• 4)-6-deoxy-a-L-mannopyranosyl-(1&reg
• Oleanane,b-D-glucopyranosiduronic acidderiv.
• Scaberoside Hh
• β-D-Glucopyranosiduronic acid, (3β,16α)-28-[(O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-[O-β-D-xylopyranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-6-deoxy-α-L-mannopyranosyl-(1→2)]-β-D-xylopyranosyl)oxy]-16-hydroxy-28-oxoolean-12-en-3-yl O-β-D-galactopyranosyl-(1→2)-O-[β-D-xylopyranosyl-(1→3)]- (9CI)

• Inchi： 1S/C74H118O39/c1-25-38(81)42(85)47(90)63(102-25)108-54-32(79)24-101-66(57(54)111-64-49(92)44(87)52(26(2)103-64)106-62-51(94)53(31(78)23-100-62)107-60-45(88)39(82)29(76)21-98-60)113-68(97)74-17-16-69(3,4)18-28(74)27-10-11-35-71(7)14-13-37(70(5,6)34(71)12-15-72(35,8)73(27,9)19-36(74)80)105-67-58(112-65-48(91)43(86)41(84)33(20-75)104-65)55(50(93)56(110-67)59(95)96)109-61-46(89)40(83)30(77)22-99-61/h10,25-26,28-58,60-67,75-94H,11-24H2,1-9H3,(H,95,96)
• InChI Key： BSFNJDNKBGDCSD-UHFFFAOYSA-N
• SMILES： CC1C(O)C(O)C(O)C(OC2C(OC3C(O)C(O)C(OC4C(O)C(OC5C(O)C(O)C(O)CO5)C(O)CO4)C(C)O3)C(OC(C34C(O)CC5(C(=CCC6C5(C)CCC5C6(CCC(C5(C)C)OC5C(OC6C(O)C(O)C(O)C(CO)O6)C(OC6C(O)C(O)C(O)CO6)C(O)C(C(=O)O)O5)C)C3CC(C)(C)CC4)C)=O)OCC2O)O1

Computed Properties

• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 39
• Heavy Atom Count: 113
• XLogP3: -1.501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides